Cas no 2411246-39-2 (1,1-Difluorospiro[2.3]hexane-5-carbaldehyde)

• Product Name: 1,1-Difluorospiro[2.3]hexane-5-carbaldehyde
• CAS No: 2411246-39-2
• MF: C₇H₈F₂O
• MW: 146.134629249573
• CID: 5464329
• Update Time: 2025-05-22

1,1-Difluorospiro[2.3]hexane-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluorospiro[2.3]hexane-5-carbaldehyde
• 1,1-DIFLUOROSPIRO[2.3]HEXANE-5-CARBALDEHYDE
• AT28556
• Z3268243669
• Spiro[2.3]hexane-5-carboxaldehyde, 1,1-difluoro-
• 1,1-Difluorospiro[2.3]hexane-5-carbaldehyde

• Inchi： 1S/C7H8F2O/c8-7(9)4-6(7)1-5(2-6)3-10/h3,5H,1-2,4H2
• InChI Key： XIAITIAMIVZOJY-UHFFFAOYSA-N
• SMILES： FC1(CC21CC(C=O)C2)F

Computed Properties

• Exact Mass: 146.05432120 g/mol
• Monoisotopic Mass: 146.05432120 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 146.13
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1

Additional information on 1,1-Difluorospiro[2.3]hexane-5-carbaldehyde

1,1-Difluorospiro[2.3]hexane-5-carbaldehyde: A Comprehensive Overview

1,1-Difluorospiro[2.3]hexane-5-carbaldehyde, also known by its CAS number 2411246-39-2, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a six-membered ring fused to a three-membered ring, along with two fluorine atoms at the 1-position and an aldehyde group at the 5-position. The spirocyclic framework imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 1,1-difluorospiro[2.3]hexane-5-carbaldehyde involves a multi-step process that typically begins with the preparation of the spirocyclic core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have employed transition metal catalysts to facilitate key transformations, such as the formation of the spiro junction and the introduction of fluorine atoms. These innovations not only enhance yield but also improve the overall sustainability of the synthesis process.

One of the most notable applications of this compound is in drug discovery and development. The spirocyclic structure has been shown to exhibit unique pharmacokinetic properties, making it a promising candidate for targeting specific biological pathways. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development due to its ability to inhibit key enzymes involved in tumor progression. Additionally, its fluorinated nature enhances its bioavailability and stability, which are critical factors in pharmaceutical applications.

In materials science, 1,1-difluorospiro[2.3]hexane-5-carbaldehyde has been explored as a building block for advanced materials with tailored properties. Its rigid spirocyclic framework can serve as a scaffold for constructing supramolecular assemblies or functional polymers. For example, researchers have utilized this compound to design self-healing polymers that exhibit exceptional mechanical strength and thermal stability. These materials hold potential applications in aerospace, electronics, and biomedical engineering.

The electronic properties of this compound are another area of active research. Computational studies have revealed that the spirocyclic structure significantly influences its electronic behavior, making it a candidate for use in organic electronics. Recent experiments have demonstrated that films prepared from this compound exhibit desirable charge transport properties, which could be leveraged in organic photovoltaics or field-effect transistors.

In terms of environmental impact, efforts are underway to assess the ecological fate and toxicity of 1,1-difluorospiro[2.3]hexane-5-carbaldehyde. Initial findings suggest that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, further studies are required to fully understand its long-term effects on ecosystems.

Looking ahead, the versatility of this compound positions it as a key player in diverse scientific domains. Its unique structure continues to inspire innovative research directions, from fundamental chemical studies to applied technological developments. As advancements in synthetic methodologies and material characterization techniques continue to emerge, the potential applications of 1,1-difluorospiro[2.3]hexane-5-carbaldehyde are expected to expand further.